1,2,4-Trimethylbenzene

• CAS No.: 95-63-6
• Product Name: 1,2,4-Trimethylbenzene
• Molecular Formula: C9H12
• Molecular Weight: 120.19 g/mol
• IUPAC Name: 1,2,4-trimethylbenzene
• Standard InChI: InChI=1S/C9H12/c1-7-4-5-8(2)9(3)6-7/h4-6H,1-3H3
• Standard InChIKey: GWHJZXXIDMPWGX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)C
• Canonical SMILES: CC1=CC(=C(C=C1)C)C
• Boiling Point: 334.4 °F at 760 mm Hg (USCG, 1999); 169.3 °C; 168.89 °C; 169 °C; 337°F
• Colorform: Clear, colorless liquid
• Density: 0.889 (USCG, 1999); 0.8758 g/cu cm at 20 °C; 0.8718 g/cu m at 25 °C; Relative density (water = 1): 0.88; 0.88
• Flash Point: 111 °F (USCG, 1999); 112 °F (44 °C) (Closed cup); 44 °C c.c.; 112°F
• Melting Point: -47.2 °F (USCG, 1999); -43.8 °C; -43.77 °C; -43.8°C; -44 °C; -77°F
• Physical Description: 1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.; GasVapor; Liquid; liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear, colorless liquid with a distinctive, aromatic odor.
• Description: 1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.; 1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin.; Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound.
• Solubility: 0.006 % (NIOSH, 2016); 4.74e-04 M; 0.057 mg/mL at 25 °C; Miscible with ethanol, benzene, ethyl ether, acetone, carbon tetrachloride, petroleum ether; In water, 57 mg/L at 25 °C; Solubility in water: very poor; 0.006%
• Synonyms: Pseudocumene, aysm-Trimethylbenzene, psi-Cumene, Pseudocumol, as-Trimethylbenzene
• Vapor Density: 4.15 (Air = 1); Relative vapor density (air = 1): 4.1
• Vapor Pressure: 4.9 mm Hg (USCG, 1999); 2.10 mmHg; 2.10 mm Hg at 25 °C; (56°F): 1 mmHg
• PubChem Compound: 7247
• Last Modified: Nov 12 2021